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Compound of Interest

Compound Name: UNCO0379 TFA

Cat. No.: B611571

Essential Safety and Handling Guide for
UNCO0379 TFA

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling UNC0379 TFA. The procedural guidance herein
outlines the necessary personal protective equipment (PPE), detailed operational protocols,
and proper disposal plans to ensure a safe laboratory environment. UNC0379 is a potent
SETDS8 inhibitor, and its trifluoroacetate (TFA) salt form requires stringent handling due to both
its cytotoxic nature and the corrosive properties of TFA.

Personal Protective Equipment (PPE)

A risk-based approach is essential when selecting PPE for handling UNC0379 TFA. The level
of protection must align with the activity being performed. All personnel must be thoroughly
trained in the proper use and disposal of all PPE.

Summary of Personal Protective Equipment (PPE) Requirements
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PPE Category

Item

Specification

Hand Protection

Nitrile Gloves

Chemical-resistant,
chemotherapy-rated. Double
gloving is required. Change
gloves immediately upon

contamination.[1][2]

Body Protection

Laboratory Coat / Gown

Disposable, fluid-resistant, and
fully covering to protect skin
and clothing. For tasks with a
higher risk of splashing, a
chemical apron is also
recommended.[1][2][3]

Eye Protection

Safety Goggles or a Face
Shield

Chemical-resistant and
providing full coverage to
protect against splashes.
Safety glasses with side
shields are a minimum

requirement.[1][2][4]

Respiratory Protection

Chemical Fume Hood /

Biosafety Cabinet

All handling of UNC0379 TFA,
particularly in powdered form
or when preparing solutions,
must be conducted in a
certified chemical fume hood
or a Class Il Biosafety Cabinet

to control aerosols and vapors.

[4]115]

Footwear

Closed-toe Shoes

Non-permeable shoes are
mandatory to prevent chemical

contact with the feet.[3]

Experimental Protocols: Handling and Emergency

Procedures
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Adherence to the following step-by-step procedures is critical for minimizing risk during the
handling and use of UNC0379 TFA.

Preparation and Handling of Lyophilized Powder:

o Designated Area: Designate a specific area for handling the potent compound. Ensure all
necessary engineering controls (e.g., fume hood, biosafety cabinet), PPE, and spill kits are
readily available.[1]

» Engineering Controls: Perform all weighing and initial reconstitution of the lyophilized powder
within a certified chemical fume hood or a Class Il Biosafety Cabinet to prevent inhalation of
dust.[4][5]

e Donning PPE: Before handling, correctly don all required PPE as specified in the table
above.

» Vial Handling: Open vials carefully to prevent scattering the powder.

e Reconstitution: When dissolving the compound, slowly add the solvent to the vial to minimize
aerosol formation.[4] Use a closed system drug-transfer device (CSTD) if available to further
minimize exposure.[1]

Emergency First Aid Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[4]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2][6]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6][7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[6][7]
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Operational Plan for Disposal

All waste containing UNC0379 TFA must be treated as hazardous chemical waste and

disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including contaminated gloves, pipette tips, and vials, in
a designated, leak-proof, and chemically compatible hazardous waste container.[8]

Liguid Waste: Collect all liquid waste containing UNC0379 TFA in a separate, clearly labeled,
and sealed container. Do not dispose of this waste down the drain.[3]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "UNCO0379 TFA".[7]

Decontamination and Disposal Protocol:

Neutralization of TFA: Before final disposal, the acidic TFA component should be neutralized.
This can be done by carefully adding a weak basic solution, such as 1% sodium bicarbonate,
to the liquid waste until the pH is between 6.0 and 8.0. This procedure should be performed
in a chemical fume hood.[5]

Final Disposal: Once neutralized, the liquid waste should be collected in a designated
hazardous waste container. All hazardous waste must be disposed of through your
institution's Environmental Health and Safety (EHS) office.[5]

Decontamination of Glassware: Reusable glassware that has come into contact with
UNCO0379 TFA must be decontaminated. Rinse the glassware with a suitable organic solvent
(e.g., ethanol or acetone), collecting the rinse as hazardous liquid waste. Then, wash the
glassware with laboratory detergent and water, followed by a final rinse with deionized water.

[8]

Visual Workflow for Safe Handling
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Start: Prepare to Handle
UNCO0379 TFA

A4

Review Safety Data Sheet (SDS)
and Lab-Specific SOPs

Gather All Required PPE

Don PPE in Correct Order:
1. Gown
2. Mask/Respirator
3. Goggles/Face Shield
4. Double Gloves

Enter Designated Handling Area
(Fume Hood / BSC)

Perform Experimental Work
(Weighing, Reconstitution, etc.)

Spill Occurs

Follow Spill Cleanup Protocol

Decontaminate Work Area
and Equipment

A4

Segregate and Dispose of
Hazardous Waste

Doff PPE in Correct Order:
1. Outer Gloves
2. Gown
3. Goggles/Face Shield
4. Inner Gloves

5. Mask/Respirator

Wash Hands Thoroughly

Y

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of UNC0379 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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